Cas no 637301-19-0 (Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate)

Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate is a bicyclic lactam derivative serving as a versatile intermediate in organic synthesis, particularly in pharmaceutical research. Its rigid bicyclic scaffold and functionalized carbonyl group make it valuable for constructing complex heterocyclic frameworks. The tert-butyloxycarbonyl (Boc) protecting group enhances stability, facilitating handling and purification. This compound is often employed in the synthesis of bioactive molecules, including alkaloids and peptidomimetics, due to its structural rigidity and reactivity. Its well-defined stereochemistry and compatibility with diverse reaction conditions further underscore its utility in medicinal chemistry and drug development.
Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate structure
637301-19-0 structure
Product Name:Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
CAS No:637301-19-0
MF:C12H19NO3
MW:225.284163713455
MDL:MFCD21642031
CID:1026601
PubChem ID:57351933
Update Time:2025-06-06

Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 3-Boc-8-oxo-3-azabicyclo[3.2.1]octane
    • 3-Boc-3-azabicyclo[3.2.1]octan-8-one
    • tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
    • 8-Oxo-3-aza-bicyclo[3.2.1]octane-3-carboxylic acid tert-butyl ester
    • AMOT0098
    • ZORCNALJSKPJDE-UHFFFAOYSA-N
    • PB24454
    • FCH1631403
    • SY022398
    • OR301348
    • 3-Boc-3-azabicyclo[3.2.1]octane-8-one
    • ST1241284
    • AX8216067
    • Z4981
    • F
    • SCHEMBL9884519
    • DTXSID00722417
    • A24346
    • AM20100574
    • AC-30567
    • CS-0035611
    • 8-Oxo-3-aza-bicyclo[3.2.1]octane-3-carboxylic acid tert-butyl ester;3-Boc-3-azabicyclo[3.2.1]octan-8-one
    • MFCD21642031
    • AKOS015999841
    • 637301-19-0
    • A1-13609
    • EN300-211726
    • GS-4544
    • ALBB-037074
    • Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate
    • MDL： MFCD21642031
    • Inchi： 1S/C12H19NO3/c1-12(2,3)16-11(15)13-6-8-4-5-9(7-13)10(8)14/h8-9H,4-7H2,1-3H3
    • InChI Key： ZORCNALJSKPJDE-UHFFFAOYSA-N
    • SMILES： O=C1C2CN(C(=O)OC(C)(C)C)CC1CC2

Computed Properties

  • Exact Mass: 225.13600
  • Monoisotopic Mass: 225.13649347g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 303
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 46.6
  • XLogP3: 1.1

Experimental Properties

  • PSA: 46.61000
  • LogP: 1.77030

Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate Security Information

Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate Pricemore >>

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Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate Production Method

Tert-butyl 8-oxo-3-azabicyclo[3.2.1]octane-3-carboxylate Related Literature

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